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Compound of Interest

2,3-Dihydro-2,2-dimethyl-7-
Compound Name:
benzofuranol

Cat. No.: B074064

For Use By: Researchers, Scientists, and Drug Development Professionals

Introduction and Scope

This document provides detailed laboratory safety protocols for handling Carbofuran phenol
(2,2-Dimethyl-3H-benzofuran-7-ol). Carbofuran phenol is a metabolite of the highly toxic
carbamate pesticide, Carbofuran.[1] Due to its relation to Carbofuran and its phenolic structure,
this compound must be handled with extreme caution. Phenol itself is highly corrosive, can
cause severe burns that may not be immediately painful, and can be rapidly absorbed through
the skin, leading to systemic toxicity affecting the central nervous system, liver, and kidneys.[2]
[3] Similarly, Carbofuran is fatal if swallowed or inhaled and can be absorbed through the skin,
primarily affecting the nervous system.[4][5][6]

These application notes are intended to establish standardized procedures to minimize
exposure risk and ensure a safe laboratory environment. Adherence to these protocols is
mandatory for all personnel working with this compound.

Hazard Identification and Quantitative Data

Carbofuran phenol poses significant health risks. It is classified as a weak organic acid and can
cause skin and serious eye irritation.[7][8] The primary hazards are associated with its phenolic
nature and its origin as a metabolite of the toxic pesticide Carbofuran.
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Key Hazards:

¢ Acute Toxicity: While specific data for Carbofuran phenol is limited, the parent compound,
Carbofuran, is fatal if swallowed, inhaled, or in contact with skin.[4][9]

» Skin and Eye Damage: Phenolic compounds are corrosive and can cause severe chemical
burns to the skin and permanent eye damage.[2][3] Phenol has a local anesthetic effect,
meaning initial contact may not cause pain, delaying response to exposure.[2][3]

o Systemic Toxicity: Rapidly absorbed through the skin, it can lead to systemic effects on the
central nervous system, liver, and kidneys.[2][10]

 Inhalation Hazard: Vapors or aerosols can be harmful if inhaled.[4]

Quantitative Data Summary:
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Property Value Reference
Chemical Name 2I,2-Dimethyl-3H-benzofuran-?- (1]

o
Synonyms Carbofuran-phenol [11]
CAS Number 1563-38-8 [12]
Molecular Formula C10H1202 [12]
Molecular Weight 164.20 g/mol [12]

Physical State

Crystalline solid

[1]

GHS Hazard Statements

H315: Causes skin
irritationH317: May cause an
allergic skin reactionH319:

Causes serious eye irritation

[8]

GHS Precautionary
Statements

P280: Wear protective
glovesP302+P352: IF ON
SKIN: Wash with plenty of
waterP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[8]

Experimental Protocols
Required Engineering Controls

Chemical Fume Hood: All work involving Carbofuran phenol, including weighing, preparing

solutions, and transfers, must be conducted inside a certified chemical fume hood to

minimize inhalation exposure.[2][10]

Safety Shower and Eyewash Station: An ANSI-approved safety shower and eyewash station

must be unobstructed and accessible within a 10-second travel time from the work area.[2]

[3] All personnel must know their location and how to operate them.[10]
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Personal Protective Equipment (PPE) Protocol

A complete PPE ensemble is required before entering the designated work area.

o Body Protection: Wear a long-sleeved, fully buttoned lab coat over long pants and closed-toe
shoes.[10][13] For tasks with a high risk of splashing, a chemical-resistant apron (neoprene
or butyl rubber) must be worn over the lab coat.[3][10]

e Hand Protection: Double-gloving is mandatory. Wear two pairs of nitrile gloves or a thicker
(8mil) nitrile glove for incidental contact.[10] For direct handling or when working with
concentrated solutions, use utility-grade neoprene or butyl rubber gloves over an inner nitrile
glove.[3][10] Gloves must be changed immediately if contamination is suspected.[13]

o Eye and Face Protection: Chemical splash goggles are required at all times.[2] When there
is a significant splash hazard, a face shield must be worn in addition to the goggles.[10][13]

Safe Handling and Storage Protocol

o Designated Area: All work with Carbofuran phenol must be performed in a designated and
clearly labeled area within a fume hood.[13]

e Purchasing: Purchase the smallest quantity of the chemical necessary for the planned
experiments to minimize stored inventory.[13]

» Transportation: When moving Carbofuran phenol, use a shatter-resistant, sealed secondary
container.[13]

» Weighing and Transfers:
o Perform all manipulations within a chemical fume hood.[10]
o Use disposable equipment where possible to minimize cleaning.
o Keep containers tightly sealed when not in use.[13]

o Storage:
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o Store Carbofuran phenol in a cool, dry, well-ventilated area, away from heat or ignition
sources.[2][5]

o Ensure the container is tightly closed and stored below eye level.[10][13]

o Store away from incompatible materials such as strong oxidizers (peroxides, nitrates),
strong bases, and chemically active metals.[5][6][13]

o Decontamination: After work is complete, wipe down the designated work area and any
equipment with a soap and water solution.[13]

Spill and Emergency Protocols

General Rule: Never work alone when handling Carbofuran phenol.[3]

For Small Spills (<50 mL or small solid amount):

Ensure appropriate PPE is worn before cleaning.[14]

» Absorb liquid spills with paper towels, vermiculite, or other non-combustible absorbent
material.[2][14] For solid spills, use a clean shovel to place the material into a dry container.

[7]

o Place the absorbent material or solid waste into a sealed, labeled hazardous waste
container.[2]

» Decontaminate the spill area with soap and water.

e Report the incident to the laboratory supervisor.

For Large Spills (>50 mL or heated material):

o Evacuate the laboratory immediately.[2]

 Alert others in the vicinity and close the laboratory doors.[2]

o Contact the institution's Environmental Health & Safety (EHS) department and follow their
instructions.
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First Aid Protocol:
e Skin Exposure:
o IMMEDIATELY remove all contaminated clothing, including watches and belts.[3]

o Rapidly wipe the exposed area with gauze soaked in low-molecular-weight polyethylene
glycol (PEG 300 or PEG 400).[3][14] Continue this process with fresh gauze until the odor
of phenol is no longer detectable.[3]

o If PEG is unavailable, flush the affected area with a high-density drenching of water from a
safety shower for at least 15 minutes.[14] Lesser amounts of water can dilute the phenol
and increase the absorption area.[14]

o Seek immediate medical attention.[9]
o Eye Exposure:

o Immediately flush the eyes with copious amounts of water at an eyewash station for at
least 15 minutes, holding the eyelids open.[2][3]

o Remove contact lenses if present and easy to do.
o Seek immediate medical attention.[2]
e Inhalation:
o Move the affected person to fresh air.[2]
o Seek immediate medical attention.[10]
 Ingestion:
o Do NOT induce vomiting.[15]
o If the person is conscious, rinse their mouth with water.[8]

o Seek immediate medical attention.[2][6]
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Waste Disposal Protocol

 All solid and liquid waste containing Carbofuran phenol must be collected as hazardous
waste.

e Collect waste in a clearly labeled, sealed container that is compatible with the chemical.[2]

o Store the waste container in a designated secondary containment area away from
incompatible materials.[13]

» Do not dispose of Carbofuran phenol waste down the drain or in regular trash.[13]

» Contact your institution's EHS department for proper disposal procedures.[13]

Visualized Workflow

The following diagram outlines the standard workflow for safely handling Carbofuran phenol in
a laboratory setting.
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Preparation Phase

1. Conduct Risk Assessment

2. Assemble All Materials
(Chemicals, Glassware, Waste Container)

3. Don Required PPE
(Lab Coat, Double Gloves, Goggles)

Proceed to handling

Handling Phase

4. Perform Work in
Certified Chemical Fume Hood

Incident

Emergency Response (If Needed)

5. Keep Containers Closed

When Not in Use Spill or Exposure Occurs

Work complete

Post-HandIvng Phase

6. Dispose of Waste in Initiate Emergency Protocol
Labeled Hazardous Waste Container (Evacuate, First Aid, Notify EHS)

l

7. Decontaminate Work Area
and Equipment

l

8. Doff and Dispose/Clean PPE

Standard Operating Procedure for Carbofuran Phenol

Click to download full resolution via product page

Caption: Workflow for safe laboratory handling of Carbofuran phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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